N-(6-ethoxypyrimidin-4-yl)-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-(6-ethoxypyrimidin-4-yl)-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C15H17N3O3/c1-3-21-15-9-13(16-10-17-15)18-14(19)8-11-4-6-12(20-2)7-5-11/h4-7,9-10H,3,8H2,1-2H3,(H,16,17,18,19)
• InChI Key: FSNNCWVERUAXBI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=NC(=C1)NC(=O)CC2=CC=C(C=C2)OC
• Molecular Formula: C15H17N3O3
• Molecular Weight: 287.31 g/mol

Description

N-(6-ethoxypyrimidin-4-yl)-2-(4-methoxyphenyl)acetamide, also known as EPM-706, is a novel small molecule that has been developed as a potential anticancer agent. The compound has shown promising results in preclinical studies, and its mechanism of action has been extensively studied.

Scientific Research Applications

Herbicide Activity and Environmental Behavior

• Herbicide Metabolism and Carcinogenicity : Research on chloroacetamide herbicides, including acetochlor and metolachlor, has revealed their metabolism in liver microsomes of humans and rats. These studies are critical for understanding the potential carcinogenic pathways of such compounds, contributing to safer agricultural practices and chemical handling regulations (Coleman et al., 2000).
• Soil Adsorption and Bioactivity : Studies on the adsorption, bioactivity, and soil testing for acetochlor and metolachlor provide insights into their environmental fate and efficacy as herbicides, informing agricultural application strategies to minimize environmental impact while maximizing crop protection (Weber & Peter, 1982).

Pharmaceutical Research and Development

• Anticonvulsant Properties : The synthesis and evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as anticonvulsant agents indicate the therapeutic potential of related chemical structures in treating seizure disorders, showcasing the importance of chemical modifications to enhance biological activity and safety (Severina et al., 2020).
• Endothelin Receptor Antagonism : The development of selective endothelin receptor antagonists, such as YM598, from modifications of non-selective antagonists highlights the role of acetamide derivatives in the treatment of cardiovascular diseases, underlining the compound's potential in therapeutic applications (Yuyama et al., 2003).

Molecular Synthesis and Chemical Research

• Chemoselective Acetylation : Research into the chemoselective acetylation of 2-aminophenol to produce N-(2-hydroxyphenyl)acetamide, an important intermediate in the synthesis of antimalarial drugs, demonstrates the versatility of acetamide derivatives in synthetic organic chemistry and drug development processes (Magadum & Yadav, 2018).